Cas no 938116-95-1 (2-(2,3-Dichlorophenoxy)-2-phenylacetic acid)

2-(2,3-Dichlorophenoxy)-2-phenylacetic acid is a chlorinated phenoxyacetic acid derivative with potential applications in organic synthesis and agrochemical research. Its structure features a dichlorophenoxy group attached to a phenylacetic acid core, offering reactivity useful for further functionalization or as an intermediate in the development of herbicides or plant growth regulators. The compound’s distinct chlorine substitution pattern may enhance its binding affinity in target interactions, contributing to its efficacy in selective biological activity. Its crystalline form and defined molecular weight (297.14 g/mol) facilitate precise handling in laboratory settings. Suitable for controlled reactions, this compound is valued for its stability and potential as a scaffold in specialized chemical synthesis.
2-(2,3-Dichlorophenoxy)-2-phenylacetic acid structure
938116-95-1 structure
Product Name:2-(2,3-Dichlorophenoxy)-2-phenylacetic acid
CAS No:938116-95-1
MF:C14H10Cl2O3
MW:297.133402347565
CID:5700706
PubChem ID:20985312
Update Time:2025-05-19

2-(2,3-Dichlorophenoxy)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dichlorophenoxy)-2-phenylacetic acid
    • Benzeneacetic acid, α-(2,3-dichlorophenoxy)-
    • Z234897341
    • AKOS016887847
    • 938116-95-1
    • 2-(2,3-dichlorophenoxy)-2-phenylaceticacid
    • EN300-71313
    • AKOS000205093
    • CS-0258768
    • 2-(2,3-Dichlorophenoxy)-2-phenylacetic acid
    • Inchi: 1S/C14H10Cl2O3/c15-10-7-4-8-11(12(10)16)19-13(14(17)18)9-5-2-1-3-6-9/h1-8,13H,(H,17,18)
    • InChI Key: KVZZXAUDEDBEOL-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CC=C1)C(O)=O)C1C=CC=C(Cl)C=1Cl

Computed Properties

  • Exact Mass: 296.0006996g/mol
  • Monoisotopic Mass: 296.0006996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 425.1±40.0 °C at 760 mmHg
  • Flash Point: 210.9±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C
  • pka: 2.48±0.10(Predicted)

2-(2,3-Dichlorophenoxy)-2-phenylacetic acid Pricemore >>

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Additional information on 2-(2,3-Dichlorophenoxy)-2-phenylacetic acid

2-(2,3-Dichlorophenoxy)-2-phenylacetic Acid: A Comprehensive Overview

The compound 2-(2,3-Dichlorophenoxy)-2-phenylacetic acid, identified by the CAS number 938116-95-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in various industries, including pharmaceuticals and agrochemicals.

The molecular structure of 2-(2,3-Dichlorophenoxy)-2-phenylacetic acid is characterized by a central acetic acid moiety with a substituted phenoxy group. The phenoxy group is further substituted with two chlorine atoms at the 2 and 3 positions, creating a dichlorophenoxy moiety. This substitution pattern not only enhances the stability of the molecule but also contributes to its unique chemical properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. The ability of this compound to act as a versatile building block in organic synthesis has made it a valuable asset in medicinal chemistry.

In terms of physical properties, 2-(2,3-Dichlorophenoxy)-2-phenylacetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various synthetic procedures, including recrystallization and chromatographic separations.

The synthesis of this compound typically involves a multi-step process, starting from the preparation of the dichlorophenol derivative followed by esterification and subsequent hydrolysis to yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of applications, 2-(2,3-Dichlorophenoxy)-2-phenylacetic acid has been explored for its potential in agrochemicals, particularly as an intermediate in herbicide development. Its ability to inhibit specific enzymatic pathways in plants makes it a promising candidate for controlling weed growth without adverse effects on crops.

Moreover, this compound has shown potential in the field of materials science as a precursor for synthesizing advanced polymers and coatings with enhanced thermal stability and mechanical properties. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their performance under harsh environmental conditions.

In conclusion, 2-(2,3-Dichlorophenoxy)-2-phenylacetic acid (CAS No: 938116-95-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as an important molecule for future research and development efforts.

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